Cas no 11028-39-0 (o-1-MENTHENE)

• Product Name: o-1-MENTHENE
• CAS No: 11028-39-0
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 222661
• PubChem ID: 25445
• Update Time: 2025-04-19

o-1-MENTHENE Chemical and Physical Properties

Names and Identifiers

• o-1-MENTHENE
• 1-menthene
• 1-Methyl-2-(1-methylethyl)-1-cyclohexene, didehydro deriv.
• 1-methyl-2-(propan-2-yl)cyclohexene
• Hexahydrocarquejene
• o-1-Menthene
• 1-Methyl-2-(propan-2-yl)cyclohex-1-ene
• 11028-39-0
• 15582-48-6
• isopropyl(methyl)cyclohexene
• Cyclohexene, 1-methyl-2-(1-methylethyl)-
• 1-o-Menthene
• DTXSID60911567
• 1-methyl-2-propan-2-ylcyclohexene
• O-menthene
• o-1-MENTHENE

• Inchi： 1S/C10H18/c1-8(2)10-7-5-4-6-9(10)3/h8H,4-7H2,1-3H3
• InChI Key： JXMFWIFYAPYINL-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=C(C)CCCC1

Computed Properties

• Exact Mass: 138.140850574g/mol
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8102 (estimate)
• Boiling Point: 188.7°C (rough estimate)
• Refractive Index: 1.4860 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids